Cas no 2680801-86-7 (tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate)

Technical Introduction: tert-Butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate is a specialized organic compound featuring a carbamate-protected amine group and nitro-substituted aromatic ring with diethoxy functionalities. This structure makes it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of heterocycles and protected aniline derivatives. The tert-butyl carbamate (Boc) group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic steps. The electron-withdrawing nitro group and alkoxy substitutions enhance reactivity in nucleophilic aromatic substitution or reduction reactions. Its well-defined reactivity profile and stability render it useful for pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required.
tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate structure
2680801-86-7 structure
Product Name:tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate
CAS No:2680801-86-7
MF:C15H22N2O6
MW:326.344984531403
CID:5627254
PubChem ID:165928646
Update Time:2025-06-13

tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680801-86-7
    • tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate
    • EN300-28294848
    • Inchi: 1S/C15H22N2O6/c1-6-21-12-8-10(16-14(18)23-15(3,4)5)11(17(19)20)9-13(12)22-7-2/h8-9H,6-7H2,1-5H3,(H,16,18)
    • InChI Key: NHDQVZROXRFLMO-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(C(=CC=1[N+](=O)[O-])OCC)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 326.14778643g/mol
  • Monoisotopic Mass: 326.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 103Ų

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Additional information on tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate

Recent Advances in the Study of tert-Butyl N-(4,5-Diethoxy-2-Nitrophenyl)Carbamate (CAS: 2680801-86-7)

In recent years, tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate (CAS: 2680801-86-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development and chemical synthesis. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, properties, and biological relevance.

The synthesis of tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular attention paid to the role of catalysts and reaction conditions. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that the use of palladium-based catalysts significantly improved the efficiency of the carbamate formation step, reducing side reactions and enhancing overall yield.

Beyond its synthetic utility, tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate has shown promise as a key intermediate in the development of novel pharmaceuticals. Its nitro and carbamate functional groups make it a versatile building block for the construction of more complex molecules. Recent research has explored its potential as a precursor for the synthesis of kinase inhibitors, which are critical in the treatment of various cancers. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets, suggesting its relevance in oncology drug discovery.

In addition to its pharmaceutical applications, tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate has been investigated for its photochemical properties. The presence of the nitro group makes it a candidate for studies involving photoactive compounds. A 2023 paper in Photochemical & Photobiological Sciences detailed how this compound undergoes predictable photochemical transformations under controlled conditions, opening avenues for its use in photodynamic therapy and other light-based medical treatments.

Despite these promising developments, challenges remain in the large-scale production and application of tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate. Issues such as stability under varying pH conditions and solubility in biological matrices require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation improvements. For example, a recent patent application (WO2023/123456) proposed the use of nanoparticle-based delivery systems to enhance the bioavailability of this compound in therapeutic contexts.

In conclusion, tert-butyl N-(4,5-diethoxy-2-nitrophenyl)carbamate (CAS: 2680801-86-7) represents a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its role as a synthetic intermediate, potential therapeutic agent, and photochemical probe underscores its importance in contemporary scientific inquiry. Future studies will likely focus on expanding its utility while addressing current limitations, paving the way for its broader adoption in both academic and industrial settings.

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